![molecular formula C18H18N2OS B2591626 (Z)-2-(2-(phenylimino)-4-(p-tolyl)thiazol-3(2H)-yl)ethanol CAS No. 341498-81-5](/img/structure/B2591626.png)
(Z)-2-(2-(phenylimino)-4-(p-tolyl)thiazol-3(2H)-yl)ethanol
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Description
(Z)-2-(2-(phenylimino)-4-(p-tolyl)thiazol-3(2H)-yl)ethanol, also known as PETT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PETT is a thiazole-based compound that has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.
Scientific Research Applications
- The 1,2,4-triazole-3-thiol nucleus, present in this compound, is associated with antibacterial and antifungal properties . Researchers have explored its effectiveness against various bacterial strains and fungal pathogens. Further investigations could lead to novel antimicrobial agents.
- The 1,2,4-triazole derivatives have been studied for their anti-HIV activity . Investigating the effects of this compound on HIV replication and viral entry mechanisms could provide valuable insights for drug development.
- Inflammation plays a crucial role in various diseases. Compounds with anti-inflammatory properties are of interest for therapeutic development. The 1,2,4-triazole-3-thiol moiety in this compound may exhibit anti-inflammatory effects .
- Researchers have explored the cytotoxicity of related compounds against different cell lines . Investigating the impact of this compound on cancer cells and understanding its mechanism of action could be valuable.
- The 4,5-disubstituted-3-mercaptotriazolic nucleus is considered essential for designing bioactive molecules . Researchers can use this scaffold as a starting point to create new compounds with specific biological activities.
Antibacterial and Antifungal Activity
Anti-HIV Research
Anti-Inflammatory Potential
Cytotoxicity Studies
Designing Bioactive Compounds
properties
IUPAC Name |
2-[4-(4-methylphenyl)-2-phenylimino-1,3-thiazol-3-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2OS/c1-14-7-9-15(10-8-14)17-13-22-18(20(17)11-12-21)19-16-5-3-2-4-6-16/h2-10,13,21H,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKGWJQNHGBRGPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=NC3=CC=CC=C3)N2CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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